BP294

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.38
• IUPAC Name: (R,E)-2-(((1-(1H-imidazol-4-yl)propan-2-yl)imino)(phenyl)methyl)phenol
• InChI: InChI=1S/C19H19N3O/c1-14(11-16-12-20-13-21-16)22-19(15-7-3-2-4-8-15)17-9-5-6-10-18(17)23/h2-10,12-14,23H,11H2,1H3,(H,20,21)/b22-19+/t14-/m1/s1
• InChI Key: SBUFZXRNKJQHLD-YMVIQGDUSA-N
• SMILES: C[C@@H](/N=C(C1=CC=CC=C1)/C2=C(O)C=CC=C2)CC3=CNC=N3
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: BP294, BP 294, BP-294, FUB94, FUB 94, FUB-94

Description

BP294 is a genetically engineered Bacillus subtilis strain designed to study metabolic adaptations under glutamate auxotrophy. It carries a gltAB deletion (disrupting glutamate synthase activity) and a PansAB-lacZ reporter fusion to monitor ansAB operon expression . Notably, this compound contains two copies of the ansR gene: one native and a second inserted into the amyE locus . This dual ansR configuration suppresses the emergence of blue suppressor mutants, favoring only white mutants (Figure 2B in referenced studies) . The strain highlights the regulatory role of ansR, a transcriptional repressor of the ansAB operon, in ammonium assimilation pathways.

Comparison with Similar Compounds

BP265 (gltAB PansAB-lacZ)

• Genetic Features : Lacks gltAB and carries PansAB-lacZ but has only one native ansR copy.
• Mutant Phenotype: Produces blue mutants initially (due to ansR loss-of-function mutations) and later white mutants (via ansAB gene amplification) .
• Suppressor Mechanism : Relies on ansR mutations to derepress ansAB or chromosomal amplification of the ansAB-containing region .

BP298 (Suppressor of BP265)

• Genetic Features: Derived from BP265 via genomic amplification of a 25.3 kbp segment containing ansAB .
• Mutant Phenotype: Exclusively white mutants due to 5-fold increased ansAB dosage, bypassing glutamate auxotrophy without ansR mutations .

This compound vs. BP265 and BP298

Strain	ansR Copies	Mutant Phenotype	Suppressor Mechanism	Key Finding
This compound	Two (amyE + native)	White only	Rare ansR mutations due to redundancy	Dual ansR copies stabilize repression, limiting suppressor diversity
BP265	One (native)	Blue → White	ansR mutations → ansAB amplification	Sequential adaptation highlights cost of gene amplification
BP298	One (native)	White only	ansAB amplification (5× dosage)	Gene dosage alone can bypass auxotrophy

Research Findings and Implications

Role of ansR in Metabolic Regulation

• This compound demonstrates that ansR redundancy reduces the frequency of loss-of-function mutations, emphasizing its critical role in maintaining repression of the ansAB operon .
• In contrast, BP265 relies on ansR inactivation to activate ansAB, revealing a trade-off between mutation frequency and the energetic cost of gene amplification .

Evolutionary Trade-offs in Metabolic Rewiring

• BP298 shows that ansAB amplification provides a fitness advantage under selection, albeit at a higher genomic cost compared to ansR mutations .
• This compound’s lack of blue mutants suggests that dual ansR copies impose a bottleneck on adaptive pathways, favoring slower but genomically stable solutions .

Data Tables

Table 1: Strain-Specific Genetic and Phenotypic Profiles

Strain ID	Genotype	ansR Copies	Prominent Mutant Type	Key Reference
This compound	gltAB ansR-PansAB-lacZ (dual ansR)	2	White
BP265	gltAB PansAB-lacZ	1	Blue → White
BP298	BP265 suppressor (25.3 kbp amplification)	1	White